Cas no 2090464-28-9 (Benzenemethanol, 6-bromo-3-chloro-2-methoxy-)

• Product Name: Benzenemethanol, 6-bromo-3-chloro-2-methoxy-
• CAS No: 2090464-28-9
• MF: C₈H₈BrClO₂
• MW: 251.50
• CID: 5076497
• Update Time: 2025-05-19

Benzenemethanol, 6-bromo-3-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 6-bromo-3-chloro-2-methoxy-
• (6-Bromo-3-chloro-2-methoxyphenyl)methanol

• Inchi： 1S/C8H8BrClO2/c1-12-8-5(4-11)6(9)2-3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key： WMMPRPMDAWQCNI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=C(CO)C(Br)=CC=1)Cl

Additional information on Benzenemethanol, 6-bromo-3-chloro-2-methoxy-

Benzenemethanol, 6-bromo-3-chloro-2-methoxy- (CAS No. 2090464-28-9): A Comprehensive Overview

Benzenemethanol, 6-bromo-3-chloro-2-methoxy-, identified by its CAS number 2090464-28-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzene ring substituted with bromine, chlorine, and methoxy groups, has garnered attention due to its versatile structural properties and potential applications in drug development. The strategic placement of these functional groups imparts unique reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of Benzenemethanol, 6-bromo-3-chloro-2-methoxy- is particularly intriguing for researchers exploring novel pharmacophores. The combination of halogenated aromatic rings with an alcohol functional group creates a platform that can undergo various chemical transformations. These transformations are crucial for designing molecules with enhanced biological activity. In recent years, the compound has been studied for its role in synthesizing derivatives that exhibit promising antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of Benzenemethanol, 6-bromo-3-chloro-2-methoxy- is its utility in constructing more complex molecules. The presence of bromine and chlorine atoms allows for selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. These reactions enable the introduction of diverse substituents at specific positions on the benzene ring, tailoring the molecule's properties to target specific biological pathways.

In the context of contemporary pharmaceutical research, Benzenemethanol, 6-bromo-3-chloro-2-methoxy- has been explored as a precursor for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often implicated in various diseases, including cancer. By modifying the structure of this compound, researchers aim to create molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies have shown that certain derivatives exhibit potent inhibitory effects on target kinases, suggesting their potential as therapeutic agents.

The methoxy group in Benzenemethanol, 6-bromo-3-chloro-2-methoxy- also contributes to its reactivity and biological significance. Methoxy-substituted aromatic compounds are known to interact with biological targets through hydrogen bonding and hydrophobic interactions. This property makes them suitable candidates for further derivatization to enhance binding affinity and selectivity. Researchers have leveraged this characteristic to design molecules with improved pharmacokinetic profiles, which are essential for clinical efficacy.

The synthesis of Benzenemethanol, 6-bromo-3-chloro-2-methoxy- involves multi-step organic reactions that highlight the compound's synthetic versatility. Starting from commercially available precursors, the introduction of bromine and chlorine atoms can be achieved through electrophilic aromatic substitution reactions. Subsequent functional group transformations, such as methylation and reduction, yield the desired alcohol functionality. These synthetic strategies underscore the compound's importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of Benzenemethanol, 6-bromo-3-chloro-2-methoxy-'s reactivity and potential applications. Molecular modeling studies have predicted how different substituents on the benzene ring can influence its interaction with biological targets. These predictions guide experimental design and accelerate the discovery process. By integrating experimental data with computational insights, researchers can optimize synthetic routes and improve yields.

The pharmaceutical industry has taken note of the promising attributes of Benzenemethanol, 6-bromo-3-chloro-2-methoxy-. Several companies have initiated programs to explore its derivatives as potential drug candidates. The compound's ability to undergo diverse chemical modifications makes it an attractive scaffold for generating novel therapeutics. As research progresses, it is anticipated that more applications will emerge, further solidifying its role in drug development.

In conclusion, Benzenemethanol, 6-bromo-3-chloro-2-methoxy-, CAS no. 2090464-28-9, is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its unique structural features enable a wide range of chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. The ongoing exploration of its derivatives holds promise for developing new treatments for various diseases. As research continues to uncover new applications, this compound will undoubtedly remain a cornerstone in medicinal chemistry.